2-[5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H18N2O5S/c1-12-4-3-5-14(8-12)21-18(24)11-22-19(25)17(28-20(22)26)10-13-6-7-15(23)16(9-13)27-2/h3-10,23H,11H2,1-2H3,(H,21,24)/b17-10+
• InChI Key: OSIRXSPVFXRWTF-LICLKQGHSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C\C3=CC(=C(C=C3)O)OC)/SC2=O
• SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=O

Description

2-[5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is a compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is not fully understood. However, studies have suggested that this compound may exert its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. These include reducing the levels of pro-inflammatory cytokines, inhibiting oxidative stress, inducing apoptosis in cancer cells, and improving glucose metabolism in diabetic animals.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide in lab experiments include its potential as a therapeutic agent for various diseases and its ability to modulate multiple signaling pathways. However, limitations include the need for further investigation into its mechanism of action and potential toxicity.

Future Directions

There are several future directions for research on 2-[5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide. These include investigating its potential as a therapeutic agent for other diseases, optimizing its synthesis method, and exploring its potential toxicity and pharmacokinetics.
In conclusion, this compound is a compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with thiourea and ethyl acetoacetate in the presence of a catalyst. The resulting product is then treated with 3-methylphenylamine to obtain the final compound.

Scientific Research Applications

2-[5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential as a therapeutic agent for diabetes, Alzheimer's disease, and other neurological disorders.